Cas no 84522-07-6 (Ethanol,2-[(4,6-diamino-1,3,5-triazin-2-yl)oxy]-)

Ethanol,2-[(4,6-diamino-1,3,5-triazin-2-yl)oxy]- structure
84522-07-6 structure
Product Name:Ethanol,2-[(4,6-diamino-1,3,5-triazin-2-yl)oxy]-
CAS No:84522-07-6
MF:C5H9N5O2
MW:171.157259702682
CID:728297
PubChem ID:11970841
Update Time:2025-04-19

Ethanol,2-[(4,6-diamino-1,3,5-triazin-2-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-[(4,6-diamino-1,3,5-triazin-2-yl)oxy]-
    • 2-[(4,6-diamino-1,3,5-triazin-2-yl)oxy]ethanol
    • 84522-07-6
    • DTXSID20233510
    • EINECS 283-003-1
    • 2-((4,6-Diamino-1,3,5-triazin-2-yl)oxy)ethanol
    • NS00038527
    • Inchi: 1S/C5H9N5O2/c6-3-8-4(7)10-5(9-3)12-2-1-11/h11H,1-2H2,(H4,6,7,8,9,10)
    • InChI Key: NNGSAOWVXUXCDK-UHFFFAOYSA-N
    • SMILES: O(C1N=C(N)N=C(N)N=1)CCO

Computed Properties

  • Exact Mass: 171.075625
  • Monoisotopic Mass: 171.075625
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 120
  • XLogP3: -1.1

Experimental Properties

  • Density: 1.533
  • Boiling Point: 519.585°C at 760 mmHg
  • Flash Point: 268.036°C
  • Refractive Index: 1.673
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